Cas no 142889-49-4 (6-Methoxy-2-(methylsulfonyl)quinoline-4-carboxylic acid)

6-Methoxy-2-(methylsulfonyl)quinoline-4-carboxylic acid structure
142889-49-4 structure
Product Name:6-Methoxy-2-(methylsulfonyl)quinoline-4-carboxylic acid
CAS No:142889-49-4
MF:C12H11NO5S
MW:281.284442186356
CID:2775411
PubChem ID:15179624
Update Time:2025-04-21

6-Methoxy-2-(methylsulfonyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 142889-49-4
    • 2-(Methanesulfonyl)-6-methoxyquinoline-4-carboxylic acid
    • 6-Methoxy-2-(methylsulfonyl)quinoline-4-carboxylic acid
    • DTXSID00569682
    • Inchi: 1S/C12H11NO5S/c1-18-7-3-4-10-8(5-7)9(12(14)15)6-11(13-10)19(2,16)17/h3-6H,1-2H3,(H,14,15)
    • InChI Key: URKWKKKJQQQZPQ-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC(C(=O)O)=C2C=C(C=CC2=N1)OC)(=O)=O

Computed Properties

  • Exact Mass: 281.03579362Da
  • Monoisotopic Mass: 281.03579362Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 102Ų

6-Methoxy-2-(methylsulfonyl)quinoline-4-carboxylic acid Related Literature

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